Cas no 1030221-43-2 (N-2-(2-methyl-1,3-thiazol-4-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-2-(2-methyl-1,3-thiazol-4-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1030221-43-2
• MF: C₁₃H₁₅N₃OS₂
• MW: 293.40769982338
• CID: 5681420
• PubChem ID: 32148623
• Update Time: 2025-10-31

N-2-(2-methyl-1,3-thiazol-4-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]pyridine-3-carboxamide
• Z243542652
• AKOS033910773
• 1030221-43-2
• EN300-26597101
• N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• N-2-(2-methyl-1,3-thiazol-4-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C13H15N3OS2/c1-9-16-10(8-19-9)5-7-14-12(17)11-4-3-6-15-13(11)18-2/h3-4,6,8H,5,7H2,1-2H3,(H,14,17)
• InChI Key： JIAUIDCQPVLHTF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CCNC(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 293.06565446g/mol
• Monoisotopic Mass: 293.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on N-2-(2-methyl-1,3-thiazol-4-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide

N-2-(2-Methyl-1,3-Thiazol-4-Yl)Ethyl-2-(Methylsulfanyl)Pyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1030221-43-2, known as N-2-(2-methyl-1,3-thiazol-4-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methylsulfanyl group and a carboxamide moiety linked to a 1,3-thiazole derivative. The combination of these functional groups makes this compound a promising candidate for drug discovery and material science applications.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their diverse biological activities. The methylsulfanyl group in this compound contributes to its stability and enhances its ability to interact with biological targets. Additionally, the pyridine ring provides aromaticity and planarity, which are crucial for molecular recognition and binding affinity. These features make N-2-(2-methyl-1,3-thiazol-4-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide a valuable molecule for exploring new therapeutic agents.

One of the most intriguing aspects of this compound is its potential as a bioisostere in drug design. Bioisosteres are structural analogs that can replace parts of a molecule without significantly altering its pharmacophore, thereby maintaining or improving its bioactivity. The presence of the thiazole ring and the methylsulfanyl group in this compound suggests that it could serve as a versatile scaffold for developing new bioactive molecules. Researchers have recently explored similar compounds in the context of kinase inhibitors and anti-inflammatory agents, indicating the broad applicability of such structures.

Another area where this compound shows promise is in the field of supramolecular chemistry. The combination of donor and acceptor groups in its structure allows for strong intermolecular interactions, such as hydrogen bonding and π–π stacking. These interactions are essential for self-assembling systems and could lead to innovative materials with tailored properties. For instance, studies on related compounds have demonstrated their ability to form stable supramolecular polymers, which have potential applications in nanotechnology and drug delivery systems.

The synthesis of N-2-(2-methyl-1,3-thiazol-4-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent functionalization to introduce the methylsulfanyl and carboxamide groups. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure versions of this compound, which are invaluable for studying stereochemical effects in biological systems.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as NMR, IR, and MS. These analyses have confirmed its molecular structure and provided insights into its electronic properties. For example, the UV-vis spectrum reveals strong absorption bands corresponding to the π-conjugated system within the molecule, which is indicative of its potential for use in optoelectronic materials.

Looking ahead, the development of novel derivatives based on this compound holds great promise for expanding its applications further. By modifying substituents on the thiazole or pyridine rings, researchers can fine-tune its physicochemical properties and enhance its bioavailability or selectivity towards specific targets. Collaborative efforts between chemists and biologists are currently underway to explore these possibilities and unlock the full potential of this fascinating molecule.

In conclusion, N-2-(2-methyl-1,3-thiazol-4-Yl)Ethyl-N-[5-Methoxy-pyridinyl]-Carboxamide (CAS No. 103022143) stands at the intersection of organic synthesis, medicinal chemistry, and materials science. Its unique structure and versatile functional groups make it a valuable tool for advancing both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.